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Compound of Interest

Compound Name: A-908292

Cat. No.: B15616565 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for A-908292 was not found in the public

domain. The following guidance is based on general laboratory safety principles for handling

new or uncharacterized chemical compounds. Researchers must consult their institution's

Environmental Health and Safety (EHS) department for a formal risk assessment and specific

handling protocols before proceeding.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with A-908292, a potent and selective acetyl-CoA

carboxylase 2 (ACC2) inhibitor. The information is intended to supplement, not replace,

institutional safety protocols and professional judgment.

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a conservative approach to PPE is warranted.

The following table summarizes the recommended PPE for handling A-908292.
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Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be used if there is a significant

risk of splashing.

To protect eyes and face from

splashes of the compound or

solvents.

Skin Protection

Gloves: Chemically resistant

gloves (e.g., nitrile) should be

worn. Double-gloving is

recommended. Check for any

signs of degradation or

perforation before and during

use. Lab Coat: A fully

buttoned, long-sleeved lab

coat. A chemically resistant

apron over the lab coat is

recommended when handling

larger quantities.

To prevent skin contact with

the compound.

Respiratory Protection

All handling of solid A-908292

and its solutions should be

performed in a certified

chemical fume hood. If there is

a potential for aerosolization

outside of a fume hood, a

NIOSH-approved respirator

(e.g., N95 or higher) may be

required, subject to a formal

risk assessment by EHS.

To prevent inhalation of the

compound, which may be

harmful.

Foot Protection Closed-toe shoes. To protect feet from spills.

Operational Plan for Handling A-908292
This step-by-step guidance outlines the procedures for the safe handling of A-908292 in a

laboratory setting.
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1. Pre-Handling Preparations:

Consult Institutional EHS: Before any work begins, consult your institution's Environmental

Health and Safety department to conduct a formal risk assessment.

Review Literature: Familiarize yourself with any available literature on A-908292 and similar

compounds to understand their chemical properties and potential hazards.

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,

etc.), and emergency supplies (spill kit, first aid) are readily available.

Prepare Workspace: Designate a specific area for handling A-908292, preferably within a

certified chemical fume hood. Ensure the area is clean and free of clutter.

2. Handling Procedure (in a Chemical Fume Hood):

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: If weighing the solid compound, do so in the fume hood on a tared weigh boat.

Use appropriate tools to minimize the creation of dust.

Dissolving: When preparing solutions, slowly add the solid A-908292 to the solvent to avoid

splashing. Cap vials or flasks securely.

Manipulation: Perform all manipulations, such as dilutions and aliquoting, within the fume

hood.

Avoid Contamination: Use dedicated equipment and avoid cross-contamination with other

materials.

3. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

(e.g., 70% ethanol) to decontaminate surfaces.

Doff PPE: Remove PPE in the correct order to avoid self-contamination (e.g., gloves first,

then lab coat).
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of A-908292 and associated waste is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation: All waste contaminated with A-908292, including unused compound,

solutions, contaminated gloves, weigh boats, and pipette tips, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "A-908292," and any other information required by your institution.

Storage: Store the hazardous waste container in a designated satellite accumulation area

until it is collected by your institution's hazardous waste management team.

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste. Consult your institution's EHS for specific guidance.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling a research chemical

like A-908292, especially when a specific Safety Data Sheet is unavailable.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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